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Compound of Interest

Compound Name: Dipentyltin dichloride
CAS No.: 1118-42-9
Cat. No.: B072983
Get Quote
. J

Part 1: Pre-Operational Intelligence (The "Why" &
IlWhatll)
Chemical Identity & Physicochemical Nature

Dipentyltin dichloride (

) is a dialkyltin compound. Unlike inorganic tin, the lipophilic pentyl chains facilitate rapid
transport across biological membranes, making this compound significantly more bioavailable
and toxic.

¢ Molecular Weight: ~331.9 g/mol
* Physical State: Typically a low-melting solid or viscous oil (depending on purity/temperature).

o Reactivity: The Sn-Cl bonds are susceptible to hydrolysis. Upon contact with moisture, it
releases hydrochloric acid (HCI) and forms organotin oxides/hydroxides.

o Solubility: Soluble in organic solvents (dichloromethane, ether, THF); reacts with water.
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Toxicology & Hazard Profiling

Field Note: Specific toxicological data for Dipentyltin is sparse compared to Dibutyltin.
Therefore, this protocol adopts the "Worst-Case Homolog" principle, applying the rigorous
safety standards of Dibutyltin dichloride.

Hazard Class Description Mechanism of Action

Disrupts oxidative
Acute Toxicit Toxic if swallowed/inhaled.[1] phosphorylation; inhibits
cute Toxici
Y [2][3] specific enzymes (e.g.,

pyruvate dehydrogenase).

) Hydrolysis on skin surface
o Causes severe skin burns/eye ) )
Corrosivity releases HCI; organotin moiety
damage.[1][2][4] )
penetrates dermis.

o Dialkyltins induce thymic
o Target Organ Toxicity
Immunotoxicity (Th  [4] atrophy and lymphocyte
mus).
Y depletion.

. Crosses placental barrier;
Reproductive Suspected Teratogen. ] ) )
potential endocrine disruptor.

Part 2: Barrier Systems & PPE (Defense in Depth)
Glove Selection Logic

Critical Warning: Standard nitrile gloves provide insufficient protection against organotins for
prolonged periods. The lipophilic nature of the pentyl group allows the molecule to permeate
nitrile rubber.

e Primary Recommendation:Silver Shield® / 4H® (PE/EVAL laminate).
o Why: These multi-layer laminates offer >4-hour breakthrough times for organometallics.
o Trade-off: Poor dexterity.

e Secondary Recommendation (High Dexterity Tasks): Double-gloving protocol.
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o Inner: 4 mil Nitrile (Inspection layer).
o Quter: 8 mil Nitrile or Neoprene (Sacrificial layer).

o Protocol: Change outer glove immediately upon splash or every 15 minutes of active
handling.

Respiratory & Body Protection[3]

 Inhalation: All operations must occur within a certified Chemical Fume Hood (Face velocity:
80-100 fpm).

e Body: Tyvek® lab coat or chemical-resistant apron (impervious to organic solvents) is
superior to standard cotton, which can absorb the liquid.

o Eyes: Chemical splash goggles (ANSI Z87.1) + Face shield if pouring >50 mL.
Part 3: Operational Protocols
Handling & Synthesis (Inert Atmosphere)

Dipentyltin dichloride is moisture-sensitive. Handling under Nitrogen (

) or Argon (
) is required to maintain reagent integrity and prevent HCI evolution.

Protocol A: Weighing & Transfer

e Preparation: Dry all glassware in an oven (

) for 2 hours. Cool under inert gas flow.

e Transfer:
o Solid: Use a powder funnel in a glovebox or a localized exhaust trunk.
o Liquid/Oil: Use a gas-tight syringe or cannula transfer technique. Do not pour.

» Solvent Choice: Use anhydrous solvents (DCM, THF, Toluene).
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Protocol B: Reaction Setup

e Vessel: Use a Schlenk flask or 3-neck round bottom flask.

o Sealing: Grease all ground glass joints with chemically resistant grease (e.g., Krytox or high-
vac silicone) to prevent seizing due to tin oxide formation.

o Pressure Relief: Ensure the system is connected to an oil bubbler to vent pressure changes
without admitting air.

Decontamination & Quenching (The "Kill" Step)

Organotins are persistent. Simple water washing is ineffective and dangerous.

The Oxidative Quench Protocol:

o Preparation: Prepare a bath of 10% Sodium Hypochlorite (Bleach) or 20% Nitric Acid.
e Soak: Submerge contaminated glassware/tools for overnight (12+ hours).

o Mechanism:[5][6] Oxidizes the organic ligands, converting the toxic organotin into
inorganic tin (

) and soluble salts, which are significantly less toxic.
» Rinse: Remove from bath, rinse with copious water, then acetone.

 Verification: Swipe test surfaces if unsure of contamination (using dithizone colorimetric test
if available).

Part 4: Emergency Response
Spill Management Matrix

Do not attempt to clean spills >50 mL without SCBA/Hazmat support.
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Neutralization

Spill Type Immediate Action Cleanup Material
Agent
10% Bleach Solution. Absorbent pads (treat
Trace (<5 mL) Evacuate hood area.
[7] as HazWaste).
) Evacuate Lab. Pull Professional Hazmat
Major (>50 mL) Do NOT approach.
Alarm. Team.
Do NOT use solvents
Skin Contact Wipe, then Wash. Water (15 mins). (increases
absorption).
Emergency Logic Flow
Exposure Event
Skin/Eye Contact Inhalation
1. Wipe off excess (dry) 1. Move to fresh air
2. Flush water 15 min 2. Support respiration
3. NO SOLVENTS 3. Seek medical aid

Medical Evaluation

(Mention: Organotin)

Click to download full resolution via product page

Figure 1: Immediate response logic for personnel exposure. Note the critical "No Solvents" rule
for skin decontamination to prevent enhanced dermal absorption.

Part 5: Waste Management (Cradle-to-Grave)
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Never dispose of organotins in the drain.

e Segregation: Collect all Dipentyltin waste in a dedicated container labeled: "Hazardous
Waste - Organotin - Toxic".

e Stream Separation:
o Solid Waste: Contaminated gloves, paper towels, silica gel (from columns).
o Liquid Waste: Quenched reaction mixtures, mother liquors.

» Labeling: clearly indicate "High Toxicity" and "Marine Pollutant”.

Part 6: Visualizing the Workflow

Neutralized I

Disposal
(Segregated HazWaste)

Click to download full resolution via product page

Figure 2: Lifecycle workflow for Dipentyltin dichloride, emphasizing the mandatory oxidative
guenching step before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure (SOP) & Application
Note: Dipentyltin Dichloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072983/docs#standard-operating-procedure-sop-
application-note-dipentyltin-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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